Cas no 267651-24-1 (1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one)

• Product Name: 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one
• CAS No: 267651-24-1
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 1084349
• PubChem ID: 11254061
• Update Time: 2025-10-31

1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-methoxyphenyl)-2-chloroethanone
• 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one
• EN300-1897515
• 267651-24-1

• Inchi： 1S/C9H8BrClO2/c1-13-9-6(8(12)5-11)3-2-4-7(9)10/h2-4H,5H2,1H3
• InChI Key： MJDGTIAWUCRDKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CCl)=O)=C1OC

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one

Professional Introduction to 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one (CAS No. 267651-24-1)

1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one, identified by its Chemical Abstracts Service (CAS) number 267651-24-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of bromine and methoxy substituents on a phenyl ring alongside a chloroethyl ketone moiety, has garnered attention due to its potential applications in the synthesis of biologically active molecules. The presence of both halogen atoms and an oxygen-containing group makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents.

The structural framework of 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one positions it as a valuable building block in medicinal chemistry. The bromine atom at the 3-position of the phenyl ring and the methoxy group at the 2-position introduce specific electronic and steric properties that can influence reactivity and binding interactions with biological targets. Meanwhile, the chloroethyl ketone segment provides a site for further functionalization, such as nucleophilic addition reactions or condensation processes, which are pivotal in constructing more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The combination of halogenated aromatic rings and ketone functionalities has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that derivatives of this class can modulate enzyme activity by interacting with specific amino acid residues in active sites. The electron-withdrawing nature of the chloro group and the electron-donating effects of the methoxy group can fine-tune the overall reactivity and binding affinity of these compounds.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one. By leveraging molecular docking simulations, researchers can predict how this compound might interact with target proteins, thereby guiding the optimization process towards higher efficacy. Such computational approaches are particularly valuable in reducing experimental trial-and-error and accelerating the discovery pipeline for new drugs. The ability to model interactions at an atomic level has significantly enhanced our understanding of structure-activity relationships (SAR) in this class of compounds.

The synthesis of 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination and methylation of a precursor phenol derivative followed by chlorination at the ethyl side chain. Each step must be carefully controlled to ensure regioselectivity and yield optimization. Advances in catalytic methods have also contributed to more sustainable synthetic routes, reducing waste and improving atom economy. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high chemical yields.

In academic research circles, this compound has been employed as a precursor for exploring novel heterocyclic systems. By incorporating it into cyclization reactions, scientists have generated various fused ring structures that exhibit interesting biological properties. For example, derivatives formed through intramolecular condensation may exhibit enhanced stability or altered pharmacokinetic profiles compared to their linear counterparts. Such transformations underscore the importance of 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one as a scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The role of this compound extends beyond academic research into industrial applications as well. Pharmaceutical companies often utilize such intermediates in large-scale syntheses where cost-efficiency and scalability are paramount. The well-defined reactivity patterns allow for streamlined production processes without compromising purity standards required for clinical use. As demand grows for personalized medicine approaches tailored to individual patient profiles, compounds like this one serve as essential tools for generating libraries of structurally diverse molecules for high-throughput screening.

Ethical considerations also play a crucial role when developing new chemical entities based on intermediates like 1-(3-bromo-2-methoxyphenyl)-2-chloroethan-1-one. Responsible research practices ensure that synthetic pathways do not inadvertently produce hazardous byproducts while maintaining rigorous safety protocols throughout laboratory operations involving these materials. Collaboration between chemists specializing in organic synthesis ensures that both innovation and safety go hand-in-hand during drug discovery initiatives.